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Compound of Interest

Compound Name: 2,3-Dichloro-6-methylpyridine

Cat. No.: B1317625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 2,3-
Dichloro-6-methylpyridine (CAS No. 54957-86-7). The information is intended to support

laboratory safety protocols and risk assessments.

Chemical and Physical Properties
2,3-Dichloro-6-methylpyridine is a colorless or white to light-yellow solid or liquid. While

comprehensive, experimentally determined data for this specific compound is limited, the

following table summarizes available information.
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Property Value Source

Molecular Formula C6H5Cl2N [1]

Molecular Weight 162.02 g/mol

Physical Form
Colorless or white to light-

yellow solid or liquid

Boiling Point 208 °C [1]

Density 1.3 ± 0.1 g/cm³ [1]

Flash Point 99 °C [1]

Storage Temperature Refrigerator

Note: Some physical properties are based on data for structurally similar compounds and

should be used as an estimation. Experimental verification is recommended.

Hazard Identification and Classification
This chemical is classified as hazardous. The following table details its GHS classification.

Hazard Class Category Hazard Statement

Skin Sensitisation 1
H317: May cause an allergic

skin reaction.

Serious Eye Irritation 2
H319: Causes serious eye

irritation.

GHS Pictogram:

GHS07: Exclamation Mark

Signal Word: Warning

Precautionary Statements:
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information
Specific toxicological data, such as LD50 values for oral, dermal, or inhalation routes for 2,3-
Dichloro-6-methylpyridine, are not readily available in the public domain. In the absence of

this data, it is prudent to handle this compound with a high degree of caution, assuming it may

be harmful if swallowed, in contact with skin, or if inhaled, similar to other chlorinated pyridine

derivatives.[2][3]

Experimental Protocols for Hazard Assessment
The GHS classifications are determined through standardized experimental protocols, such as

those established by the Organisation for Economic Co-operation and Development (OECD).

Skin Irritation/Sensitization
The potential for skin irritation and sensitization is assessed using methods like the OECD Test

Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method). This in

vitro method utilizes a reconstructed human epidermis model to mimic the biochemical and

physiological properties of the upper layers of human skin. The test substance is applied

directly to the tissue, and cell viability is measured to determine the irritation potential.

Eye Irritation
Eye irritation potential is evaluated following protocols such as the OECD Test Guideline 405

(Acute Eye Irritation/Corrosion). This guideline outlines a sequential testing strategy, starting

with a weight-of-the-evidence analysis of existing data. If necessary, in vivo tests are

conducted, typically on albino rabbits, with the substance applied to the conjunctival sac of one

eye. Observations for redness, swelling, and other effects are made over a set period.

Acute Oral Toxicity
To determine the acute oral toxicity (and estimate the LD50), methods such as the OECD Test

Guideline 423 (Acute Toxic Class Method) are employed. This method involves a stepwise
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procedure with a small number of animals. The substance is administered orally, and the

animals are observed for signs of toxicity and mortality to classify the substance's toxicity.

Safe Handling and Storage
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield.[2]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene) and a lab coat.

Ensure gloves are inspected before use.[2]

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If a

fume hood is not available, a NIOSH-approved respirator with appropriate cartridges should

be used.

Footwear: Closed-toe shoes are mandatory.

Handling
Avoid contact with eyes, skin, and clothing.

Avoid inhalation of dust, fumes, or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Store in a refrigerator as recommended.

Keep away from incompatible materials such as strong oxidizing agents.[3]

Emergency Procedures
First Aid Measures
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If in Eyes: Immediately rinse with plenty of water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

[2]

If on Skin: Remove contaminated clothing and wash the affected area with soap and water. If

skin irritation or a rash occurs, seek medical attention.

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Accidental Release Measures
Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Absorb spills with an inert material (e.g., sand, vermiculite) and place in a suitable, labeled

container for disposal.

Do not allow the chemical to enter drains or waterways.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition may produce toxic gases, including nitrogen

oxides, carbon monoxide, and hydrogen chloride.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
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Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Do not dispose of it into the environment.

Visualized Workflows
The following diagrams illustrate key safety and handling workflows.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for 2,3-Dichloro-6-methylpyridine

Preparation

Handling

Cleanup & Disposal

Storage

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Fume Hood is Operational

Gather All Necessary Materials

Weigh Chemical in Fume Hood

Transfer to Reaction Vessel

Perform Reaction and Work-up

Decontaminate Glassware

Dispose of Waste in Labeled Container

Clean Work Area

Store in Tightly Sealed Container

Place in Refrigerator

Click to download full resolution via product page

Caption: Workflow for safe handling of 2,3-Dichloro-6-methylpyridine.
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First Aid Response for Exposure

Route of Exposure

Immediate Actions

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Rinse with water for 15 min Wash with soap and water Move to fresh air Rinse mouth, do not induce vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid response workflow in case of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2,3-Dichloro-6-
methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1317625#2-3-dichloro-6-methylpyridine-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1317625#2-3-dichloro-6-methylpyridine-safety-and-handling
https://www.benchchem.com/product/b1317625#2-3-dichloro-6-methylpyridine-safety-and-handling
https://www.benchchem.com/product/b1317625#2-3-dichloro-6-methylpyridine-safety-and-handling
https://www.benchchem.com/product/b1317625#2-3-dichloro-6-methylpyridine-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1317625?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

